Cas no 144581-86-2 (2-bromo-n-(4-methoxy-phenyl)-n-methyl-acetamide)

• Product Name: 2-bromo-n-(4-methoxy-phenyl)-n-methyl-acetamide
• CAS No: 144581-86-2
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD12026646
• CID: 1315389
• PubChem ID: 46736691
• Update Time: 2025-04-20

2-bromo-n-(4-methoxy-phenyl)-n-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-n-(4-methoxy-phenyl)-n-methyl-acetamide
• α-Bromo-N-p-methoxybenzylacetamide
• N-(chloro(phenyl)methylene)-4-methoxybenzenamine
• N-p-anisylbenzimidoyl chloride
• N-(para-methoxybenzyl)-2-bromoacetamide
• CTK1B7354
• N-(p-methoxyphenyl)benzimidoyl chloride
• N-(4-Methoxyphenyl)benzimidoylchlorid
• N-(p-anisyl)thiophene-2-carboxamide
• 4'-methoxy-2-thiophenecarboxanilide
• N-(p-anisyl)benzenecarboxyimidoyl chloride
• N-(4-methoxyphenyl)thiophene-2-carboxamide
• Benzenecarboximidoyl chloride, N-(4-methoxyphenyl)-
• N-(4-methoxyphenyl)benzimidoyl chloride
• 2-bromo-N-(4-methoxy-benzyl)-acetamide
• N-(4-methoxyphenyl)benzimidoylchloride
• 2-bromo-N-(4-methoxybenzyl)acetamide
• N-(4-methoxyphenyl)benzimidoyl chloride;N-(chloro(phenyl)methylene)-4-methoxybenzenamine;2-bromo-N-(4-methoxy-benzyl)-acetamide;N-(p-anisyl)thiophene-2-carboxamide;N-(4-methoxyphenyl)thiophene-2-carboxamide;4'-methoxy-2-thiophenecarboxanilide;N-(p-anisyl)benzenecarboxyimidoyl chloride;N-(4-Methoxyphenyl)benzimidoylchlorid;N-(para-methoxybenzyl)-2-bromoacetamide;Benzenecarboximidoyl chloride,N-(4-methoxyphenyl);N-p-anisylbenzimidoyl chlo
• AKOS005348676
• A936396
• 144581-86-2
• MFCD12026646
• ALBB-030956
• E73938
• SCHEMBL2176443
• 2-bromo-N-[(4-methoxyphenyl)methyl]acetamide
• CS-0196793
• LS-11106
• SY085204
• GHUHVSDGEXCCKY-UHFFFAOYSA-N

• MDL： MFCD12026646
• Inchi： 1S/C10H12BrNO2/c1-14-9-4-2-8(3-5-9)7-12-10(13)6-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： GHUHVSDGEXCCKY-UHFFFAOYSA-N
• SMILES： BrCC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 257.00500
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 29.54000
• LogP: 2.05290